Cas no 603954-49-0 (Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 603954-49-0
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• MDL: MFCD16660573
• CID: 497850
• PubChem ID: 25022955
• Update Time: 2025-05-20

Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[4-(aminomethyl)-1-piperidinyl]-, ethylester
• ETHYL 2-(4-(AMINOMETHYL)PIPERIDIN-1-YL)PYRIMIDINE-5-CARBOXYLATE
• ETHYL 2-[4-(AMINOMETHYL)PIPERIDIN-1-YL]PYRIMIDINE-5-CARBOXYLATE
• A1-10332
• AT40071
• 603954-49-0
• ethyl2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate
• SCHEMBL649475
• DB-220507
• Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate

• MDL： MFCD16660573
• Inchi： 1S/C13H20N4O2/c1-2-19-12(18)11-8-15-13(16-9-11)17-5-3-10(7-14)4-6-17/h8-10H,2-7,14H2,1H3
• InChI Key： AGQYZUBSUHPUES-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1)N1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate

Ethyl 2-(4-(Aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 603954-49-0): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 603954-49-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate makes it a valuable candidate for further research and development in drug discovery.

The chemical structure of Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate is characterized by a pyrimidine ring substituted with an ethyl ester group at the 5-position and a piperidine ring with an aminomethyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrimidine ring is a key structural motif found in many biologically active compounds, while the piperidine ring and aminomethyl group contribute to the compound's overall pharmacological profile.

Recent studies have highlighted the potential of Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key enzymes involved in viral replication processes. This makes Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves modulation of cell signaling pathways that regulate cell proliferation and survival. These findings suggest that Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic settings. These pharmacokinetic characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

The safety profile of Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate has been evaluated through various toxicity studies. In vitro and in vivo experiments have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support the potential for further clinical development and eventual use in human patients.

In conclusion, Ethyl 2-(4-(aminomethyl)piperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 603954-49-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and good safety profile make it an attractive candidate for further research and development in drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.